Cas no 2171142-20-2 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid
• CAS No: 2171142-20-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5822015
• PubChem ID: 165536678
• Update Time: 2025-05-24

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid
• 2171142-20-2
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)heptanamido]acetic acid
• EN300-1476165

• Inchi： 1S/C26H32N2O6/c1-2-3-8-18(15-24(30)28(13-14-29)16-25(31)32)27-26(33)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23,29H,2-3,8,13-17H2,1H3,(H,27,33)(H,31,32)/t18-/m0/s1
• InChI Key： OXMSOLCVDRCWGD-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(N(CC(=O)O)CCO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid

Comprehensive Analysis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid (CAS No. 2171142-20-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid (CAS No. 2171142-20-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis, drug development, and bioconjugation applications. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group and hydroxyethyl moiety, make it a versatile building block for researchers exploring novel therapeutic agents and biomaterials.

The growing demand for peptide-based therapeutics and targeted drug delivery systems has propelled the relevance of compounds like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid. Recent studies highlight its potential in addressing challenges such as enzyme stability, bioavailability, and cellular uptake—topics frequently searched in academic and industrial circles. The compound’s CAS No. 2171142-20-2 is often queried alongside terms like "Fmoc-amino acid applications" and "peptide modification techniques," reflecting its niche yet critical role in modern biochemistry.

From a synthetic perspective, the Fmoc group in this compound serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), a technique dominating current peptide production. The hydroxyethyl side chain further enhances solubility and enables conjugation with other functional groups, making it invaluable for designing biocompatible polymers and drug carriers. Researchers investigating sustainable chemistry and green synthesis methods also explore derivatives of this compound to minimize environmental impact.

In addition to its synthetic utility, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid is pivotal in proteomics and biomarker discovery. Its compatibility with mass spectrometry and HPLC purification aligns with the increasing focus on precision medicine and personalized therapeutics. Online searches often link its CAS No. 2171142-20-2 to queries about "peptide labeling strategies" and "Fmoc deprotection conditions," underscoring its technical importance.

Looking ahead, the compound’s adaptability positions it at the forefront of innovations like nanomedicine and smart biomaterials. As interest grows in AI-driven drug design and computational chemistry, the precise structural control offered by Fmoc-protected building blocks becomes even more critical. By addressing both fundamental research needs and applied industrial challenges, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)heptanamidoacetic acid exemplifies the synergy between molecular innovation and real-world applications.